Cas no 25368-56-3 (8-oxononan-1-ol)

• Product Name: 8-oxononan-1-ol
• CAS No: 25368-56-3
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 2039559
• PubChem ID: 537408
• Update Time: 2025-08-03

8-oxononan-1-ol Chemical and Physical Properties

Names and Identifiers

• 8-oxononan-1-ol
• 9-hydroxy-2-nonanone
• 9-Hydroxy-nonan-2-on
• 9-hydroxy-nonan-2-one
• 9-hydroxy2-nonanone
• 9-hydroxynonan-2-one
• Nonanol-(9)-on-(2)
• 2-Nonanone, 9-hydroxy-
• DTXSID00336937
• 25368-56-3
• SCHEMBL3950984
• F71848
• SY393628
• MFCD24688243

• Inchi： 1S/C9H18O2/c1-9(11)7-5-3-2-4-6-8-10/h10H,2-8H2,1H3
• InChI Key： HQVHZUJAAKTDQH-UHFFFAOYSA-N
• SMILES： OCCCCCCCC(C)=O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 8-oxononan-1-ol

Exploring the Properties and Applications of 8-Oxononan-1-ol (CAS No. 25368-56-3)

8-Oxononan-1-ol (CAS No. 25368-56-3) is a fascinating organic compound that has garnered attention in various scientific and industrial applications. This compound, also known as 9-hydroxy-8-oxononanal, features a unique structure combining a hydroxyl group and a ketone functionality, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in 8-oxononan-1-ol due to its potential in fragrance formulation, pharmaceutical development, and specialty chemical production.

The chemical structure of 8-oxononan-1-ol consists of a nine-carbon chain with a hydroxyl group at the first position and a ketone group at the eighth carbon. This bifunctional nature allows it to participate in a variety of chemical reactions, including oxidation, reduction, and esterification. The presence of both polar and non-polar regions in the molecule contributes to its solubility in both organic solvents and water, making it a valuable component in formulations requiring balanced hydrophilicity and lipophilicity.

In the fragrance industry, 8-oxononan-1-ol is prized for its ability to contribute floral and citrus notes to perfumes and scented products. Recent trends in clean beauty and sustainable fragrance development have increased demand for novel aroma chemicals like 8-oxononan-1-ol that can provide unique olfactory profiles while meeting stringent safety and environmental standards. Formulators are particularly interested in how this compound interacts with other fragrance ingredients to create complex, long-lasting scent compositions.

The pharmaceutical potential of 8-oxononan-1-ol is another area of active research. Scientists are investigating its role as a building block for more complex molecules with potential biological activity. The compound's structural features make it an attractive candidate for developing drug delivery systems and bioactive compounds. Recent studies have explored its derivatives as potential intermediates for anti-inflammatory and antimicrobial agents, aligning with the growing focus on novel therapeutic approaches in medicinal chemistry.

From an industrial perspective, 8-oxononan-1-ol serves as a valuable intermediate in the production of various specialty chemicals. Its reactivity allows for the creation of polymers, surfactants, and other functional materials. The current emphasis on green chemistry and sustainable manufacturing has led to increased interest in developing efficient synthetic routes to produce 8-oxononan-1-ol with minimal environmental impact. Researchers are exploring biocatalytic methods and renewable feedstocks as alternatives to traditional chemical synthesis.

The analytical characterization of 8-oxononan-1-ol typically involves techniques such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These methods allow for precise identification and purity assessment, which is crucial for applications requiring high-quality chemical intermediates. The development of advanced analytical methods for compounds like 8-oxononan-1-ol is part of the broader trend toward precision chemistry and quality control in chemical manufacturing.

Storage and handling of 8-oxononan-1-ol require standard laboratory precautions. The compound should be kept in tightly sealed containers away from strong oxidizing agents and heat sources. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical, in line with general laboratory safety protocols and chemical handling best practices.

The market for 8-oxononan-1-ol and similar specialty chemicals is expected to grow in coming years, driven by increasing demand from the fragrance, pharmaceutical, and specialty materials sectors. Companies specializing in fine chemicals are investing in research to expand the applications of this versatile compound. The development of custom synthesis services and tailor-made chemical solutions has created new opportunities for utilizing 8-oxononan-1-ol in niche applications.

Environmental considerations are becoming increasingly important in the production and use of 8-oxononan-1-ol. Researchers are evaluating its biodegradability and potential ecological impact as part of comprehensive environmental risk assessments. The chemical industry's shift toward sustainable practices has led to greater scrutiny of all production processes, including those involving intermediates like 8-oxononan-1-ol.

Future research directions for 8-oxononan-1-ol may include exploring its potential in emerging fields such as bio-based materials and renewable energy applications. The compound's unique chemical properties make it an interesting candidate for investigation in these cutting-edge areas. As synthetic methodologies continue to advance, we can expect to see novel derivatives and applications of 8-oxononan-1-ol that further expand its utility across multiple industries.

For researchers and industry professionals seeking detailed technical information about 8-oxononan-1-ol (CAS No. 25368-56-3), comprehensive data sheets and analytical reports are available from specialty chemical suppliers. These resources provide essential information about the compound's physical properties, spectral data, and handling recommendations, supporting its safe and effective use in various applications.